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Compound of Interest

Compound Name: 7-Bromo-4-methoxyquinazoline
Cat. No.: B8090053
Get Quote
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Executive Summary & Strategic Rationale

7-Bromo-4-methoxyquinazoline is a critical pharmacophore and scaffold intermediate in the
development of tyrosine kinase inhibitors (TKIs), specifically targeting EGFR and VEGFR
pathways. Its structural integrity allows for subsequent palladium-catalyzed cross-coupling
(Suzuki-Miyaura or Buchwald-Hartwig) at the C-7 position, while the C-4 methoxy group serves
as a robust precursor for further nucleophilic displacement or as a stable moiety in final drug
candidates.

This protocol details a linear, three-step synthesis starting from commercially available 2-
amino-4-bromobenzoic acid. Unlike "one-pot" variations that often suffer from regio-isomeric
impurities, this stepwise approach ensures the isolation of high-purity intermediates, essential
for GMP-compliant downstream applications.

Key Reaction Pathway

The synthesis follows a Cyclization

Activation

Substitution logic:
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e Cyclocondensation: Formation of the quinazolinone core.[1]

o Deoxychlorination: Activation of the C-4 position using phosphorus oxychloride (
).

e Nucleophilic Aromatic Substitution (
): Introduction of the methoxy group.

Reaction Pathway Visualization

The following diagram illustrates the chemical workflow and logical progression of the
synthesis.

Click to download full resolution via product page

Figure 1: Step-wise synthetic route from benzoic acid precursor to the target
methoxyquinazoline.

Detailed Experimental Protocols
Step 1: Synthesis of 7-Bromoquinazolin-4(3H)-one

Principle: Thermal cyclocondensation of the anthranilic acid derivative with formamide. This
step constructs the pyrimidine ring fused to the benzene moiety.

e Reagents: 2-Amino-4-bromobenzoic acid (1.0 eq), Formamide (excess, solvent).
o Equipment: Round-bottom flask, reflux condenser, heating mantle.
Protocol:

» Charge a reaction vessel with 2-amino-4-bromobenzoic acid (e.g., 15.5 g).
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e Add formamide (100 mL, approx. 10 vol).

¢ Heat the suspension to 190°C with vigorous stirring. The solid will dissolve as the reaction
proceeds.

e Maintain temperature for 10—-12 hours. (Monitor by LC-MS for disappearance of starting
material).

e Cooling: Allow the mixture to cool slowly to room temperature. The product typically
precipitates as a solid.[2]

o Workup: Dilute the mixture with water (200 mL) to complete precipitation. Filter the solid
under vacuum.[3]

e Washing: Wash the filter cake thoroughly with water (

mL) and cold ethanol (
mL) to remove residual formamide.

e Drying: Dry in a vacuum oven at 50°C to constant weight.
Data Check:

» Expected Yield: 85-90%

o Appearance: Off-white to beige solid.

e ldentity: LC-MS

(Br isotope pattern).

Step 2: Synthesis of 7-Bromo-4-chloroquinazoline

Principle: Conversion of the tautomeric lactam (quinazolinone) to the imidoyl chloride using a
chlorinating agent. This activates the C-4 position for nucleophilic attack.

e Reagents: 7-Bromoquinazolin-4(3H)-one (1.0 eq), Phosphorus Oxychloride (
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, Solvent/reagent),
-Diisopropylethylamine (DIPEA, catalytic/base).

Safety Precaution:

is corrosive and reacts violently with water. All glassware must be oven-dried. Perform in a
fume hood.

Protocol:

Suspend 7-bromoquinazolin-4(3H)-one (10.0 g) in
(50 mL).
Add DIPEA (2.0 mL) dropwise (Base catalyzes the reaction and scavenges HCI).

Heat to reflux (approx. 105-115°C) for 3—4 hours. The suspension should clear to a solution.

Quenching (Critical): Concentrate the reaction mixture under reduced pressure to remove
excess

Dissolve the residue in dichloromethane (DCM).
Pour the organic solution slowly into a stirred mixture of ice/saturated

. Caution: Vigorous gas evolution.

Extraction: Separate the organic layer.[4] Extract the aqueous layer with DCM (
).
Drying: Dry combined organics over anhydrous

, filter, and concentrate.

Data Check:

Expected Yield: 75-85%
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e Appearance: Yellowish solid.[4]

 Stability: Moisture sensitive; store under inert atmosphere or use immediately.

Step 3: Synthesis of 7-Bromo-4-methoxyquinazoline

Principle: Nucleophilic Aromatic Substitution (

). The chloride at C-4 is an excellent leaving group due to the electron-deficient nature of the
pyrimidine ring.

» Reagents: 7-Bromo-4-chloroquinazoline (1.0 eq), Sodium Methoxide (NaOMe, 1.2 eq),
Methanol (anhydrous).

Protocol:
e Dissolve 7-bromo-4-chloroquinazoline (5.0 g) in anhydrous Methanol (50 mL).
e Cool the solution to 0°C in an ice bath.

e Add Sodium Methoxide (25% wt in MeOH or solid) dropwise/portion-wise to maintain
temperature < 5°C.

» Allow the reaction to warm to room temperature and stir for 2 hours.
e Monitoring: TLC or HPLC should show complete conversion of the chloro-intermediate.
o Workup: Concentrate the solvent to approx. 20% volume.
« Dilute with water (100 mL) and extract with Ethyl Acetate (
mL).
 Purification: Wash organics with brine, dry over

, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Analytical Data Summary
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Parameter Specification Notes

Molecular Formula

Molecular Weight 239.07 g/mol
White to pale yellow crystalline
Appearance )
solid
Melting Point 130-134°C Literature dependent
MS (ESI) 1:1 Isotopic ratio (Br)
4.15 (s, 3H,

Diagnostic singlet for H-2 and
), 7.80 (dd, 1H), 8.15 (d, 1H), OMe
8.85 (s, 1H, H-2)

1H NMR (DMSO-d6)

Mechanistic Insight (S_NAr)

The final transformation is driven by the high electrophilicity of the C-4 carbon. The nitrogen
atoms in the quinazoline ring pull electron density, making the C-Cl bond highly susceptible to
attack by the methoxide ion.

7-Br-4-Cl-Quinazoline
(Electrophile) %
Meisenheimer-like Elimination of CI- 7-Br-4-OMe-Quinazoline
/ Transition State o (Product)
Methoxide lon
(Nucleophile)

Click to download full resolution via product page

Figure 2: Simplified mechanism of the nucleophilic substitution at C-4.

References

e Preparation of 7-bromoquinazolin-4(3H)
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[e]

Source: US Patent 2018/0093975 Al.[5]

o

Title: "Substituted Quinazolinone Compounds as BTK Inhibitors."

Context: Example A.1 details the cyclization of 2-amino-4-bromobenzoic acid with
formamide.

o URL

o

e Chlorination of Quinazolinones (General Protocol)

o Source: ChemicalBook / BenchChem Protocols.

o Title: "General procedure for the synthesis of 7-bromo-4-chloroquinazoline."[2][6]

o Context: Describes the use of POCI3 and DIPEA for the activation of the 7-bromo-4-
hydroxy intermedi

e Nucleophilic Substitution on 4-Chloroquinazolines

Source: N

Title: "Efficient N-arylation of 4-chloroquinazolines..." (Analogous Chemistry).
Context: Demonstrates the reactivity of 4-chloroquinazolines toward nucleophiles,
validating the SNAr conditions used in Step 3.

[¢]

[¢]

[¢]

o

Need Custom Synthesis?

URL:[Link]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Scalable Synthesis of 7-Bromo-4-
methoxyquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
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of-7-bromo-4-methoxyquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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